(8S,8Ar)-6-amino-8-(4-chlorophenyl)-2-(2-phenylethyl)-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile
(8S,8Ar)-6-amino-8-(4-chlorophenyl)-2-(2-phenylethyl)-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile
Brand Name:
Vulcanchem
CAS No.:
956793-01-4
VCID:
VC0459373
InChI:
InChI=1S/C26H22ClN5/c27-20-8-6-19(7-9-20)24-23-15-32(12-10-18-4-2-1-3-5-18)13-11-21(23)22(14-28)25(31)26(24,16-29)17-30/h1-9,11,23-24H,10,12-13,15,31H2/t23-,24+/m0/s1
SMILES:
C1C=C2C(CN1CCC3=CC=CC=C3)C(C(C(=C2C#N)N)(C#N)C#N)C4=CC=C(C=C4)Cl
Molecular Formula:
C26H22ClN5
Molecular Weight:
439.9g/mol
(8S,8Ar)-6-amino-8-(4-chlorophenyl)-2-(2-phenylethyl)-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile
CAS No.: 956793-01-4
Main Products
VCID: VC0459373
Molecular Formula: C26H22ClN5
Molecular Weight: 439.9g/mol
| CAS No. | 956793-01-4 |
|---|---|
| Product Name | (8S,8Ar)-6-amino-8-(4-chlorophenyl)-2-(2-phenylethyl)-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile |
| Molecular Formula | C26H22ClN5 |
| Molecular Weight | 439.9g/mol |
| IUPAC Name | (8S,8aR)-6-amino-8-(4-chlorophenyl)-2-(2-phenylethyl)-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile |
| Standard InChI | InChI=1S/C26H22ClN5/c27-20-8-6-19(7-9-20)24-23-15-32(12-10-18-4-2-1-3-5-18)13-11-21(23)22(14-28)25(31)26(24,16-29)17-30/h1-9,11,23-24H,10,12-13,15,31H2/t23-,24+/m0/s1 |
| Standard InChIKey | IAJICNSMEBWUPO-BJKOFHAPSA-N |
| Isomeric SMILES | C1C=C2[C@H](CN1CCC3=CC=CC=C3)[C@H](C(C(=C2C#N)N)(C#N)C#N)C4=CC=C(C=C4)Cl |
| SMILES | C1C=C2C(CN1CCC3=CC=CC=C3)C(C(C(=C2C#N)N)(C#N)C#N)C4=CC=C(C=C4)Cl |
| Canonical SMILES | C1C=C2C(CN1CCC3=CC=CC=C3)C(C(C(=C2C#N)N)(C#N)C#N)C4=CC=C(C=C4)Cl |
| PubChem Compound | 6547639 |
| Last Modified | Nov 12 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume